Amlobenz

• CAS No.: 858669-53-1
• Molecular Formula: C50H60Cl2N4O13S
• Molecular Weight: 1028.0 g/mol
• IUPAC Name: benzenesulfonic acid;2-[(3S)-3-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid;3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• InChI: InChI=1S/C24H28N2O5.C20H25ClN2O5.C6H6O3S.ClH/c1-2-31-24(30)20(14-12-17-8-4-3-5-9-17)25-19-15-13-18-10-6-7-11-21(18)26(23(19)29)16-22(27)28;1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;7-10(8,9)6-4-2-1-3-5-6;/h3-11,19-20,25H,2,12-16H2,1H3,(H,27,28);5-8,17,23H,4,9-11,22H2,1-3H3;1-5H,(H,7,8,9);1H/t19-,20-;;;/m0.../s1
• InChI Key: SJSNKICFTZWKLT-KEHAGZLWSA-N
• Isomeric SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.CCOC(=O)[C@H](CCC1=CC=CC=C1)N[C@H]2CCC3=CC=CC=C3N(C2=O)CC(=O)O.C1=CC=C(C=C1)S(=O)(=O)O.Cl
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.CCOC(=O)C(CCC1=CC=CC=C1)NC2CCC3=CC=CC=C3N(C2=O)CC(=O)O.C1=CC=C(C=C1)S(=O)(=O)O.Cl

Description

Amlobenz is a combination of two active ingredients: amlodipine besylate and benazepril hydrochloride. Amlodipine besylate is a dihydropyridine calcium channel blocker, while benazepril hydrochloride is an angiotensin-converting enzyme inhibitor. This combination is primarily used for the treatment of hypertension in patients who are not adequately controlled on monotherapy with either agent .

Preparation Methods

Synthetic Routes and Reaction Conditions

Amlodipine Besylate: The synthesis of amlodipine besylate involves the reaction of 2-chlorobenzaldehyde with ethyl acetoacetate in the presence of ammonia to form 2-chlorobenzylidene ethyl acetoacetate. This intermediate is then reacted with methyl 3-aminocrotonate to form amlodipine.

Benazepril Hydrochloride: The synthesis of benazepril hydrochloride involves the reaction of (3S)-3-[(1S)-1-ethoxycarbonyl-3-phenylpropylamino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

The industrial production of Amlobenz involves large-scale synthesis of both amlodipine besylate and benazepril hydrochloride, followed by their combination in specific ratios to form the final product. The process includes stringent quality control measures to ensure the purity and efficacy of the final product .

Chemical Reactions Analysis

Types of Reactions

Oxidation: Amlobenz can undergo oxidation reactions, particularly at the amlodipine moiety, leading to the formation of various oxidative metabolites.

Reduction: The benazepril component can undergo reduction reactions, particularly at the ester functional group, leading to the formation of benazeprilat.

Substitution: Both components can undergo substitution reactions, particularly at the aromatic rings, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nitrating agents.

Major Products Formed

Oxidation: Oxidative metabolites of amlodipine and benazepril.

Reduction: Benazeprilat and reduced derivatives of amlodipine.

Substitution: Substituted derivatives of amlodipine and benazepril.

Scientific Research Applications

Amlobenz has a wide range of scientific research applications:

Chemistry: Used as a model compound in the study of calcium channel blockers and angiotensin-converting enzyme inhibitors.

Biology: Used in the study of cardiovascular physiology and the effects of calcium channel blockers and angiotensin-converting enzyme inhibitors on blood pressure regulation.

Medicine: Used in clinical trials to study its efficacy and safety in the treatment of hypertension and related cardiovascular conditions.

Industry: Used in the pharmaceutical industry for the development of new antihypertensive drugs and formulations.

Mechanism of Action

Amlobenz exerts its effects through two primary mechanisms:

Amlodipine Besylate: Acts as a peripheral arterial vasodilator by inhibiting the influx of calcium ions into vascular smooth muscle and cardiac muscle.

Benazepril Hydrochloride: Inhibits the angiotensin-converting enzyme, which is responsible for the conversion of angiotensin I to angiotensin II.

Comparison with Similar Compounds

Similar Compounds

Lisinopril: An angiotensin-converting enzyme inhibitor used for the treatment of hypertension and heart failure.

Amlodipine: A dihydropyridine calcium channel blocker used for the treatment of hypertension and angina.

Uniqueness

Amlobenz is unique in that it combines the effects of both a calcium channel blocker and an angiotensin-converting enzyme inhibitor, providing a synergistic effect in the treatment of hypertension. This combination allows for better control of blood pressure in patients who are not adequately managed with monotherapy .